Cas no 947729-86-4 (methyl (3S)-6,6-dimethylmorpholine-3-carboxylate)

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate structure

947729-86-4 structure

Product Name:methyl (3S)-6,6-dimethylmorpholine-3-carboxylate

CAS No:947729-86-4

MF:C₈H₁₅NO₃

MW:173.209602594376

MDL:MFCD11053666

CID:1001267

PubChem ID:53338736

Update Time:2025-09-28

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-METHYL 6,6-DIMETHYL-MORPHOLINE-3-CARBOXYLATE
- (R)-ETHYL MORPHOLINE-3-CARBOXYLATE HYDROCHLORIDE
- (S)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester
- methyl (3S)-6,6-dimethylmorpholine-3-carboxylate
- (S)-METHYL 6,6-DIMETHYL-MORPHOLINE-3-CARBOXYLATE HCl
- A-2267
- BH2045
- FC0149
- Methyl (3S)-6,6-dimethyl-3-morpholinecarboxylate (ACI)
- (S)-6,6-Dimethylmorpholine-3-carboxylic acid methyl ester
- HIOMIOFBGFGDHW-LURJTMIESA-N
- MFCD11053666
- AKOS027327682
- AS-37963
- (s)-methyl6,6-dimethylmorpholine-3-carboxylate
- DB-023253
- 947729-86-4
- DTXSID40693475
- XMB72986
- CS-0172039
- Methyl(S)-6,6-dimethylmorpholine-3-carboxylate
- (R)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester
- SCHEMBL14293118
- (s)-methyl 6,6-dimethylmorpholine-3-carboxylate
- MDL： MFCD11053666
- Inchi： 1S/C8H15NO3/c1-8(2)5-9-6(4-12-8)7(10)11-3/h6,9H,4-5H2,1-3H3/t6-/m0/s1
- InChI Key： HIOMIOFBGFGDHW-LURJTMIESA-N
- SMILES： C([C@H]1NCC(C)(C)OC1)(=O)OC

Computed Properties

Exact Mass: 173.10500
Monoisotopic Mass: 173.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 47.6Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 1.021±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 217.9±30.0 ºC (760 Torr),
Flash Point: 85.6±24.6 ºC,
Solubility: Soluble (177 g/l) (25 º C),
PSA: 47.56000
LogP: 0.25520

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	53R0148-1g	(S)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester	947729-86-4	96%	1g	15943.2CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	53R0148-5g	(S)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester	947729-86-4	96%	5g	58345.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	53R0148-500mg	(S)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester	947729-86-4	96%	500mg	8463.46CNY	2021-05-07
AstaTech	63207-0.25/G	(S)-METHYL 6,6-DIMETHYL-MORPHOLINE-3-CARBOXYLATE	947729-86-4	97%	0.25g	$338	2023-09-16
AstaTech	63207-1/G	(S)-METHYL 6,6-DIMETHYL-MORPHOLINE-3-CARBOXYLATE	947729-86-4	97%	1g	$844	2023-09-16
Alichem	A449036587-250mg	(S)-Methyl 6,6-dimethylmorpholine-3-carboxylate	947729-86-4	97%	250mg	$444.08	2023-08-31
Alichem	A449036587-1g	(S)-Methyl 6,6-dimethylmorpholine-3-carboxylate	947729-86-4	97%	1g	$1152.36	2023-08-31
Chemenu	CM163850-1g	(R)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester	947729-86-4	97%	1g	$666	2021-08-05
TRC	M223428-2.5mg	(S)-Methyl 6,6-Dimethyl-morpholine-3-carboxylate	947729-86-4		2.5mg	$ 50.00	2022-06-04
TRC	M223428-5mg	(S)-Methyl 6,6-Dimethyl-morpholine-3-carboxylate	947729-86-4		5mg	$ 65.00	2022-06-04

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate Production Method

Production Method 1

1001054-44-9

947729-86-4

Reaction Conditions

1.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Toluene ; reflux; 2 h, reflux; reflux → rt
1.2 Reagents: Potassium fluoride Solvents: Water ; rt

Reference

: N-oxide-arylsulfones and -arylsulfoxides as B1 receptor modulators and their preparation, pharmaceutical compositions and use in the treatment of inflammation and pain

, World Intellectual Property Organization, , ,

Production Method 2

947729-86-4

Reaction Conditions

Reference

: Preparation of dihydropyrimidine compounds as anti-HBV agents

, World Intellectual Property Organization, , ,

Production Method 3

1001054-45-0

947729-86-4

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ; 35 h, 50 psi, rt

Reference

: Preparation of spirocyclic sulfonamides and related compounds as modulators of bradykinin receptor activity

, World Intellectual Property Organization, , ,